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Compound of Interest

Compound Name: 2-Chlorobenzoyl chloride

Cat. No.: B7767634

An In-Depth Technical Guide to the Physical Properties of 2-Chlorobenzoyl Chloride

Abstract: This technical guide provides a comprehensive overview of the critical physical
properties of 2-Chlorobenzoyl chloride (CAS No: 609-65-4), with a specific focus on its
melting and boiling points. Designed for researchers, scientists, and professionals in drug
development and chemical synthesis, this document synthesizes key data with practical, field-
proven methodologies for their determination. We will delve into the theoretical underpinnings
of these properties and provide detailed, self-validating experimental protocols to ensure
accuracy and reproducibility in a laboratory setting.

Introduction: The Role and Relevance of 2-
Chlorobenzoyl Chloride

2-Chlorobenzoyl chloride, an acyl chloride derived from 2-chlorobenzoic acid, is a pivotal
intermediate in organic synthesis.[1][2] Its chemical structure, featuring a reactive acyl chloride
group and a chlorinated benzene ring, makes it a versatile building block in the pharmaceutical,
agrochemical, and specialty chemical industries.[3] It is instrumental in forming N-aryl-N'(2-
chlorobenzoyl) thioureas and in the acylation of polymers like polystyrene.[1][4][5] A thorough
understanding of its physical properties is paramount for its safe handling, purification, and
effective use in complex synthetic pathways. This guide focuses on its thermal transition points
—melting and boiling—which are fundamental criteria for both identification and purity
assessment.
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Core Physical and Chemical Properties

The fundamental physical characteristics of 2-Chlorobenzoyl chloride are summarized below.
These values are critical for designing reaction conditions, purification strategies (such as
distillation), and safe storage protocols.

Property Value Source(s)

Chemical Formula C7H4CI20 [41[6]

Molecular Weight 175.01 g/mol [415116]
Clear, colorless to very slightly

Appearance . [11[2]
yellow liquid

Melting Point -4t0-3°C [1112][4115]

- , 238 °C @ 760 mmHg (1013

Boiling Point [415161[71
hPa)

225 °C @ 1013 hPa [8]

135-140 °C @ 16 mmHg [1]14]

Density

1.382 g/mL at 25 °C

[1]141[5]

Refractive Index

n20/D 1.572

[1]141[5]

Solubility

Decomposes in water; Soluble

in acetone, ether, alcohol

[1]021[4]

In-Depth Analysis of Thermal Properties
Melting Point

The melting point of 2-Chlorobenzoyl chloride is reported in the narrow range of -4 to -3 °C.
[1][4][5] This low melting point signifies that it exists as a liquid under most standard laboratory
conditions. The sharpness of a melting point range is a key indicator of purity; a pure,
crystalline compound will have a sharp melting point range of 0.5-1.0°C. The presence of
miscible impurities typically causes a depression of the melting point and a broadening of the

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b7767634?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB9721544_EN.htm
https://www.cdhfinechemical.com/images/product/msds/37_1665002701_2-ChloroBenzoylChloride-CASNo-609-65-4-MSDS.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB9721544_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/103918
https://www.cdhfinechemical.com/images/product/msds/37_1665002701_2-ChloroBenzoylChloride-CASNo-609-65-4-MSDS.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9721544.htm
https://www.echemi.com/products/pid_Rock5509-2-chlorobenzoylchloride.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9721544.htm
https://www.echemi.com/products/pid_Rock5509-2-chlorobenzoylchloride.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9721544_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/103918
https://m.chemicalbook.com/ProductChemicalPropertiesCB9721544_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/103918
https://www.cdhfinechemical.com/images/product/msds/37_1665002701_2-ChloroBenzoylChloride-CASNo-609-65-4-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC147140010&countryCode=US&language=en
https://www.merckmillipore.com/IN/en/product/2-Chlorobenzoyl-chloride,MDA_CHEM-821989
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9721544.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9721544_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9721544.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9721544_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/103918
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9721544.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9721544_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/103918
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9721544.htm
https://www.echemi.com/products/pid_Rock5509-2-chlorobenzoylchloride.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9721544_EN.htm
https://www.benchchem.com/product/b7767634?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9721544.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9721544_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/103918
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

melting range.[9] Therefore, observing a melting point below -4 °C or a range wider than 1-2 °C
could suggest contamination.

Boiling Point

2-Chlorobenzoyl chloride has a normal boiling point of 238 °C.[4][6][7] As an acyl chloride, its
boiling point is significantly lower than its corresponding carboxylic acid, 2-chlorobenzoic acid
(boiling point ~285 °C), because it lacks the ability to form intermolecular hydrogen bonds.[10]
[11] Its volatility is primarily governed by strong dipole-dipole interactions and van der Waals
dispersion forces arising from its polar nature.[11][12]

The significant reduction in boiling point under vacuum (135-140 °C at 16 mmHg) is a crucial
piece of data for professionals.[1][4] High temperatures can often lead to decomposition or
unwanted side reactions. Vacuum distillation allows for purification at substantially lower
temperatures, preserving the integrity of the molecule.

Experimental Determination Protocols

The following protocols describe standard, reliable methods for verifying the melting and boiling
points of 2-Chlorobenzoyl chloride in a research setting.

Protocol for Melting Point Determination

This procedure utilizes the capillary method, a standard for obtaining accurate melting points
for crystalline solids. Since 2-Chlorobenzoyl chloride is a liquid at room temperature, this
protocol would be performed on a sample that has been frozen.

Causality: The principle is to heat a small, frozen sample slowly and uniformly, observing the
precise temperature range over which the phase transition from solid to liquid occurs. A slow
heating rate (1-2 °C/min) is critical near the melting point to allow the system to reach thermal
equilibrium, ensuring the thermometer reading accurately reflects the sample's temperature.
[13]

Methodology:

e Sample Preparation: Place a small amount of 2-Chlorobenzoyl chloride in a sample vial
and cool it in an ice-salt bath or freezer until completely solidified.
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Packing the Capillary: On a cold surface, crush a small amount of the frozen solid into a fine
powder. Jab the open end of a capillary tube into the powder to collect a small plug of the
sample.[13]

Compacting the Sample: Invert the tube and tap it gently on a hard surface to pack the solid
into the sealed end. The final packed sample height should be 2-3 mm.[13]

Apparatus Setup: Place the packed capillary tube into the sample holder of a melting point
apparatus (e.g., a Mel-Temp).

Rapid Initial Heating: If the approximate melting point is known, heat rapidly to about 15-20
°C below the expected temperature.[13] For 2-Chlorobenzoyl chloride, heat rapidly to
approximately -20 °C.

Careful Determination: Reduce the heating rate to 1-2 °C per minute.

Record the Range:

o Record the temperature (T1) at which the first drop of liquid appears.[13]

o Record the temperature (T2) at which the last crystal of solid melts.

Reporting: The melting point is reported as the range T1 — T2. For a pure sample, this should
be within the -4 to -3 °C range.[1][4][5]
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Caption: Workflow for Melting Point Determination.
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Protocol for Boiling Point Determination

This microscale method is suitable for determining the boiling point of small liquid samples.

Causality: The boiling point is the temperature at which a liquid's vapor pressure equals the

surrounding atmospheric pressure. This protocol identifies this temperature by trapping the

liquid's vapor in an inverted capillary and observing the point at which this vapor pressure is in

equilibrium with the atmospheric pressure.

Methodology:

Sample Preparation: Add 0.5-1.0 mL of 2-Chlorobenzoyl chloride to a small test tube or
ignition tube.

Capillary Insertion: Take a standard melting point capillary tube and seal one end in a flame.
Place this capillary tube into the test tube with its open end down.[14]

Apparatus Setup: Attach the test tube to a thermometer using a rubber band or wire,
ensuring the sample is level with the thermometer bulb.

Heating: Suspend the assembly in a heating bath (e.g., mineral oil) and begin heating gently
with constant stirring.

Observe Bubbles: As the temperature rises, air trapped in the capillary will bubble out. As the
liquid's boiling point is approached, a rapid and continuous stream of bubbles will emerge
from the inverted capillary. This indicates the vapor pressure of the liquid is overcoming the
atmospheric pressure.[14]

Equilibrium Point: Remove the heat source and allow the apparatus to cool slowly.

Record the Temperature: The moment the bubbling stops and the liquid just begins to enter
the capillary tube, record the temperature. This is the equilibrium boiling point.

Verification: For accuracy, the heating and cooling cycle can be repeated.
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Caption: Workflow for Boiling Point Determination.
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Safety, Handling, and Reactivity Insights

As a Senior Application Scientist, it is imperative to underscore the hazards associated with this
compound. 2-Chlorobenzoyl chloride is classified as corrosive.[6]

o Hazard Statement H314: Causes severe skin burns and eye damage.[6][8][15][16]

o Reactivity with Water: It reacts with water, including moisture in the air, to liberate toxic and
irritating gases such as hydrogen chloride (HCI).[7] This reaction is also the source of its
characteristic acrid smell and fuming appearance.[11][17]

« Handling: Always handle 2-Chlorobenzoyl chloride in a chemical fume hood while wearing
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat.[7][15] Store in a cool, dry, well-ventilated area away from moisture,
strong bases, alcohols, and metals.[7]

Conclusion

The physical properties of 2-Chlorobenzoyl chloride, particularly its melting point of -4 to -3
°C and boiling point of 238 °C, are defining characteristics that inform its application and
handling. These values serve as critical benchmarks for purity assessment and the design of
purification processes like vacuum distillation. The experimental protocols detailed in this guide
provide a framework for the accurate and safe determination of these properties, empowering
researchers to utilize this important chemical intermediate with confidence and precision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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